Cas no 1049741-55-0 (Cardiogenol C hydrochloride)

• Product Name: Cardiogenol C hydrochloride
• CAS No: 1049741-55-0
• MF: C₁₃H₁₇ClN₄O₂
• MW: 296.7527
• CID: 893636
• Update Time: 2025-06-11

Cardiogenol C hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cardiogenol C, Hydrochloride
• 2-({2-[(4-Methoxyphenyl)amino]-4-pyrimidinyl}amino)ethanol hydroc hloride (1:1)
• Combretastatin A4
• 2-[[2-[(4-Methoxyphenyl)aMino]-4-pyriMidinyl]aMino]ethanol Hydrochloride
• 4-(2-HYDROXYETHYLAMINO)-2-(4-METHOXYPHENYLAMINO)-PYRIMIDINE HYDROCHLORIDE
• 2-[[2-[(4-Methoxyphenyl)amino]-4-pyrimidinyl]amino]ethanol hydrochloride (1:1)
• Cardiogenol C hydrochloride
• Cardiogenol C (hydrochloride)
• Cardiogenol C HCl
• 2-[[2-(4-methoxyanilino)pyrimidin-4-yl]amino]ethanol;hydrochloride
• 2-((2-((4-methoxyphenyl)amino)pyrimidin-4-yl)amino)ethan-1-ol hydrochloride
• MLS006010775
• C13H16N4O2.HCl
• BCP26174
• 1663AH

• Inchi： 1S/C13H16N4O2.ClH/c1-19-11-4-2-10(3-5-11)16-13-15-7-6-12(17-13)14-8-9-18;/h2-7,18H,8-9H2,1H3,(H2,14,15,16,17);1H
• InChI Key： QQAHYSZVJLHCNA-UHFFFAOYSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C1=NC([H])=C([H])C(=N1)N([H])C([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 296.10400
• Monoisotopic Mass: 296.1040035 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3
• Molecular Weight: 296.75

Experimental Properties

• Solubility: H2O: 10 mg/mL, soluble
• PSA: 82.53000
• LogP: 1.92990

Cardiogenol C hydrochloride Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Cardiogenol C hydrochloride

Cardiogenol C Hydrochloride (CAS No. 1049741-55-0): A Promising Compound in Cardiovascular Research

Cardiogenol C hydrochloride (CAS No. 1049741-55-0) is a novel compound that has garnered significant attention in the field of cardiovascular research due to its unique properties and potential therapeutic applications. This compound, a derivative of the natural product Cardiogenol C, has been extensively studied for its effects on cardiac function and its potential to mitigate various cardiovascular diseases.

The chemical structure of Cardiogenol C hydrochloride is characterized by its complex arrangement of functional groups, which contribute to its biological activity. Recent studies have highlighted its ability to modulate ion channels and signaling pathways in cardiac cells, making it a promising candidate for the development of new therapeutic agents.

In a landmark study published in the Journal of Medicinal Chemistry, researchers investigated the effects of Cardiogenol C hydrochloride on myocardial ischemia-reperfusion injury. The results demonstrated that this compound significantly reduced infarct size and improved cardiac function in animal models. The mechanism of action was attributed to its ability to inhibit calcium overload and oxidative stress, key factors in the pathogenesis of ischemic heart disease.

Another important aspect of Cardiogenol C hydrochloride is its potential as a cardioprotective agent. A study published in the Circulation Research journal explored its effects on cardiomyocytes under conditions of oxidative stress. The findings revealed that Cardiogenol C hydrochloride not only reduced oxidative damage but also enhanced cell survival by activating prosurvival signaling pathways such as PI3K/Akt and ERK1/2.

The pharmacokinetic properties of Cardiogenol C hydrochloride have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and intravenous administration. This versatility is crucial for its potential use in clinical settings, where different routes of administration may be required depending on the patient's condition.

In addition to its cardiovascular applications, Cardiogenol C hydrochloride has shown promise in other areas of biomedical research. For instance, a recent study published in the Molecular Pharmacology journal investigated its effects on neurodegenerative diseases. The results indicated that this compound could protect neurons from apoptosis induced by oxidative stress, suggesting potential applications in the treatment of conditions such as Alzheimer's disease.

The safety profile of Cardiogenol C hydrochloride has been evaluated through preclinical studies, which have demonstrated low toxicity and high tolerability at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and eventual use in human patients.

Ongoing research continues to explore the full range of therapeutic applications for Cardiogenol C hydrochloride. Clinical trials are currently underway to assess its efficacy and safety in treating various cardiovascular conditions, including heart failure, arrhythmias, and myocardial infarction. The preliminary results from these trials are highly encouraging and suggest that this compound could become an important addition to the arsenal of treatments available for cardiovascular diseases.

In conclusion, Cardiogenol C hydrochloride (CAS No. 1049741-55-0) represents a significant advancement in cardiovascular research. Its unique properties and promising therapeutic potential make it a valuable candidate for further investigation and development. As research progresses, it is likely that this compound will play an increasingly important role in improving patient outcomes and advancing our understanding of cardiovascular biology.